![molecular formula C19H21N3O4S B7705949 N-benzyl-4-methoxy-3-(3-propyl-1,2,4-oxadiazol-5-yl)benzenesulfonamide](/img/structure/B7705949.png)
N-benzyl-4-methoxy-3-(3-propyl-1,2,4-oxadiazol-5-yl)benzenesulfonamide
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Overview
Description
“N-benzyl-4-methoxy-3-(3-propyl-1,2,4-oxadiazol-5-yl)benzenesulfonamide” is a chemical compound that contains a 1,2,4-oxadiazole ring, which is a five-membered heterocyclic scaffold with an oxygen and two nitrogen atoms . This compound is likely to be a derivative of benzenesulfonamide , which is known to be an inhibitor of human carbonic anhydrase B and is used in the synthesis of dyes, photochemicals, and disinfectants .
Synthesis Analysis
The synthesis of this compound could involve several steps. The 1,2,4-oxadiazole ring could be synthesized from a precursor containing a nitro group, which is then converted to an amine and subsequently cyclized to form the oxadiazole ring . The benzyl and methoxy groups could be introduced through Friedel-Crafts acylation, followed by a Clemmensen Reduction .Molecular Structure Analysis
The molecular structure of this compound includes a 1,2,4-oxadiazole ring, a benzyl group, a methoxy group, and a propyl group . The oxadiazole ring is a five-membered heterocyclic scaffold with an oxygen and two nitrogen atoms .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound could include nitration, conversion of the nitro group to an amine, cyclization to form the oxadiazole ring, Friedel-Crafts acylation, and Clemmensen Reduction .Properties
IUPAC Name |
N-benzyl-4-methoxy-3-(3-propyl-1,2,4-oxadiazol-5-yl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O4S/c1-3-7-18-21-19(26-22-18)16-12-15(10-11-17(16)25-2)27(23,24)20-13-14-8-5-4-6-9-14/h4-6,8-12,20H,3,7,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOUZFCPRCWECIL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=NOC(=N1)C2=C(C=CC(=C2)S(=O)(=O)NCC3=CC=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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